cesium;propanoate

Cesium propanoate, with the chemical formula $\text{C}_3\text{H}_5\text{CsO}_2$ and a molecular weight of approximately 205.9761 g/mol, is the cesium salt of propanoic acid. It is characterized by its high solubility in water and is known for its unique properties among alkali metal salts. The compound has a CAS Registry Number of 38869-24-8, indicating its identification in chemical databases. Cesium itself is a soft, silvery-gold metal that is highly electropositive and reactive, particularly with water and halogens, forming various compounds including cesium hydroxide and cesium halides .

• Hydrolysis: In aqueous solutions, cesium propanoate can dissociate into cesium ions and propanoate ions.
• Reactions with Acids: Cesium propanoate can react with strong acids to form propanoic acid and the corresponding cesium salt.
• Epoxide Cleavage: The compound has been utilized as a reagent for epoxide cleavage, producing regioisomeric propionates upon reaction with epoxides .

Research on the biological activity of cesium propanoate is limited, but it shares characteristics with other propanoates known for their effects on metabolism. Propanoic acid derivatives have been studied for their influence on gut microbiota and potential implications in metabolic processes, including cholesterol regulation . Notably, studies involving calcium propanoate have indicated behavioral changes in children when consumed, suggesting that similar effects may warrant investigation for cesium propanoate .

Cesium propanoate can be synthesized through several methods:

• Neutralization Reaction: The most common method involves the neutralization of cesium hydroxide with propanoic acid:
  $$\text{CsOH}+\text{C}_2\text{H}_5\text{COOH}\rightarrow \text{C}_3\text{H}_5\text{CsO}_2+\text{H}_2\text{O}$$
  This reaction yields cesium propanoate and water as products.
• Direct Reaction: In some cases, cesium carbonate may react with propionic acid to produce cesium propanoate directly.

Cesium propanoate has various applications in both industrial and research settings:

• Chemical Reagent: It is used in organic synthesis as a reagent for specific reactions, such as epoxide cleavage.
• Analytical Chemistry: The compound may serve as a standard or reference material in analytical procedures due to its well-defined properties.
• Potential Biological Studies: Given its structural similarity to other biologically active compounds, it may be explored for its effects on metabolic pathways or microbiota interactions.

Cesium propanoate shares similarities with several other alkali metal salts of carboxylic acids. Below is a comparison highlighting its uniqueness:

Uniqueness of Cesium Propanoate

Cesium propanoate is distinct due to the high reactivity of cesium compared to other alkali metals, which may influence its behavior in both